Cas no 2103931-83-3 ( 10-chloro-Benzo[b]naphtho[2,1-d]furan)

• Product Name: 10-chloro-Benzo[b]naphtho[2,1-d]furan
• CAS No: 2103931-83-3
• MF: C₁₆H₉ClO
• MW: 252.695063352585
• CID: 5092870
• PubChem ID: 145710820
• Update Time: 2026-03-02

10-chloro-Benzo[b]naphtho[2,1-d]furan Chemical and Physical Properties

Names and Identifiers

• 10-chloronaphtho[1,2-b] benzofuran
• Benzo[b]naphtho[2,1-d]furan, 10-chloro-
• 10-chloro-Benzo[b]naphtho[2,1-d]furan
• G64125
• SCHEMBL22283935
• BS-53484
• 2103931-83-3
• 15-chloro-17-oxatetracyclo[8.7.0.0(2),?.0(1)(1),(1)?]heptadeca-1(10),2(7),3,5,8,11(16),12,14-octaene
• MFCD34705408
• 10-Chloronaphtho[1,2-b]benzofuran
• 10-chloro-Benzo[b]naphtho[2,1-d]furan

• Inchi： 1S/C16H9ClO/c17-14-7-3-6-12-13-9-8-10-4-1-2-5-11(10)15(13)18-16(12)14/h1-9H
• InChI Key： HVVCLHJYDCMSEB-UHFFFAOYSA-N
• SMILES： O1C2=C3C(C=CC=C3)=CC=C2C2=CC=CC(Cl)=C12

Computed Properties

• Exact Mass: 252.0341926g/mol
• Monoisotopic Mass: 252.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 13.1Ų

Additional information on 10-chloro-Benzo[b]naphtho[2,1-d]furan

10-chloro-Benzo[b]naphtho[2,1-d]furan (CAS No. 2103931-83-3)

10-chloro-Benzo[b]naphtho[2,1-d]furan is a highly specialized organic compound with the CAS registry number 2103931-83-3. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are known for their unique structural and electronic properties. The molecule consists of a fused ring system comprising benzene, naphthalene, and furan moieties, with a chlorine atom substituted at the 10th position. This substitution significantly influences the compound's chemical reactivity, optical properties, and potential applications.

The synthesis of 10-chloro-Benzo[b]naphtho[2,1-d]furan involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, Diels-Alder cycloaddition, and electrophilic substitution. These reactions are optimized to achieve high yields and purity levels, ensuring the compound's suitability for advanced research and industrial applications. Recent studies have highlighted the importance of controlling reaction conditions to minimize byproducts and enhance the overall efficiency of the synthesis process.

One of the most intriguing aspects of 10-chloro-Benzo[b]naphtho[2,1-d]furan is its electronic structure. The conjugated π-system across the fused rings imparts strong absorption in the visible region of the spectrum, making it an attractive candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into device architectures can improve charge transport properties and enhance device performance.

In terms of physical properties, 10-chloro-Benzo[b]naphtho[2,1-d]furan exhibits a high degree of thermal stability and good solubility in common organic solvents like dichloromethane and tetrahydrofuran. These characteristics make it amenable to various analytical techniques such as UV-Vis spectroscopy, fluorescence spectroscopy, and cyclic voltammetry. Recent advancements in computational chemistry have enabled detailed modeling of its electronic states and excited-state dynamics, providing deeper insights into its photophysical behavior.

The application of 10-chloro-Benzo[b]naphtho[2,1-d]furan extends beyond optoelectronics. It has shown promise in the field of sensors for detecting environmental pollutants such as heavy metal ions and volatile organic compounds (VOCs). The compound's ability to undergo reversible changes in its fluorescence intensity upon interaction with analytes makes it a valuable tool in analytical chemistry.

From a biological standpoint, 10-chloro-Benzo[b]naphtho[2,1-d]furan has been investigated for its potential as an anticancer agent. Preclinical studies suggest that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The chlorine substitution at the 10th position plays a critical role in modulating the compound's bioavailability and cytotoxicity profiles.

In conclusion, 10-chloro-Benzo[b]naphtho[2,1-d]furan (CAS No. 2103931-83-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties continue to attract significant research interest. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial innovation.